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Introduction

Adaptor-associated kinase 1 (AAK1) is a serine/threonine kinase that plays a crucial role in
clathrin-mediated endocytosis, a fundamental process for intracellular trafficking, nutrient
uptake, and signaling pathway modulation. AAK1's involvement in various signaling pathways,
including the Notch and WNT pathways, has implicated it in a range of diseases, from
neurological disorders to viral infections and cancer. This makes AAK1 a compelling target for
therapeutic intervention.

Kinobeads-based screening is a powerful chemical proteomics methodology for identifying and
characterizing kinase inhibitors. This technique utilizes broadly selective kinase inhibitors
immobilized on beads to capture a significant portion of the cellular kinome. In a competitive
binding format, test compounds are introduced to cell lysates, and their ability to displace
kinases from the Kinobeads is quantified by mass spectrometry. This approach allows for the
unbiased identification of inhibitor targets and the determination of their binding affinities in a
near-native environment.

These application notes provide a detailed protocol for utilizing a specific Kinobeads-based
screening methodology to identify and characterize inhibitors of AAK1, based on the successful
discovery of the novel AAK1 inhibitor, TIM-098a.
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Data Presentation

The following tables summarize the quantitative data for the inhibition of AAK1 by the parent
compound TIM-063 and its more potent derivative, TIM-098a, as identified through Kinobeads-
based screening and subsequent validation assays.

Table 1: In Vitro AAK1 Inhibition Data[1]

Compound Description Target Kinase IC50 (pM)
TIM-063 CaMKK inhibitor AAK1 8.51
TIM-098a TIM-063 derivative AAK1 0.24

Table 2: Cellular AAK1 Inhibition Data[1]

Compound Description Cell Line IC50 (pM)
o Transfected Cultured
TIM-098a TIM-063 derivative Cell 0.87
ells

Signaling Pathways Involving AAK1

Understanding the signaling context of AAK1 is critical for interpreting the effects of its
inhibitors. AAK1 is a key regulator of clathrin-mediated endocytosis and is involved in the Notch
and WNT signaling pathways.
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Kinobeads Screening Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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